Cas no 4746-69-4 ( )

  structure
  structure
Product Name: 
CAS No:4746-69-4
MF:C11H18N2O3
MW:226.272222995758
CID:931043
PubChem ID:224937
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(2-oxo-1,3,3a,4,5,6,7,7a-octahydrobenzimidazol-5-yl)butanoic acid
    • 4-(2-oxooctahydro-1h-benzimidazol-5-yl)butanoic acid
    • 4-(2-Oxo-octahydro-benzimidazol-5-yl)-buttersaeure
    • 4-(2-oxo-octahydro-benzimidazol-5-yl)-butyric acid
    • AC1L5DO0
    • AC1Q5W0V
    • AG-J-19354
    • AR-1F5971
    • CTK4J0011
    • NSC13803
    • 4746-69-4
    • 4-(2-Oxooctahydro-1H-benzo[d]imidazol-5-yl)butanoic acid
    • DTXSID80279717
    • SCHEMBL10980779
    • NSC-13803
    •  
    • Inchi: 1S/C11H18N2O3/c14-10(15)3-1-2-7-4-5-8-9(6-7)13-11(16)12-8/h7-9H,1-6H2,(H,14,15)(H2,12,13,16)
    • InChI Key: LRUOIOPHUZRRFN-UHFFFAOYSA-N
    • SMILES: O=C1NC2CCC(CCCC(=O)O)CC2N1

Computed Properties

  • Exact Mass: 226.13184
  • Monoisotopic Mass: 226.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.163
  • Boiling Point: 516.6°C at 760 mmHg
  • Flash Point: 266.2°C
  • Refractive Index: 1.501
  • PSA: 78.43
  • LogP: 1.74900
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